molecular formula C28H24O3 B10839997 12-dehydroxyriccardin C

12-dehydroxyriccardin C

Cat. No.: B10839997
M. Wt: 408.5 g/mol
InChI Key: VSXIMYQGZUVRSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

12-dehydroxyriccardin C is a small molecular compound with the chemical formula C28H24O2. It is a derivative of riccardin C and is known for its potential therapeutic applications. This compound has been studied for its biological activities and its role in various chemical reactions.

Preparation Methods

The preparation of 12-dehydroxyriccardin C involves synthetic routes that include specific reaction conditions. One of the methods involves the use of high-purity reagents and controlled reaction environments to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

12-dehydroxyriccardin C undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

12-dehydroxyriccardin C has been extensively studied for its scientific research applications. In chemistry, it is used as a model compound to study reaction mechanisms and pathways. In biology, it has been investigated for its potential therapeutic effects, including its role as an inhibitor of specific enzymes. In medicine, it is being explored for its potential use in treating various diseases. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 12-dehydroxyriccardin C involves its interaction with specific molecular targets and pathways. It binds to certain receptors and enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

12-dehydroxyriccardin C can be compared with other similar compounds, such as 12,17-dehydroxyriccardin C and 4-dehydroxyriccardin C. These compounds share similar chemical structures but differ in their specific functional groups and biological activities. The uniqueness of this compound lies in its specific interactions with molecular targets and its potential therapeutic applications .

Properties

Molecular Formula

C28H24O3

Molecular Weight

408.5 g/mol

IUPAC Name

14-oxapentacyclo[20.2.2.210,13.115,19.02,7]nonacosa-1(24),2(7),3,5,10(29),11,13(28),15,17,19(27),22,25-dodecaene-5,16-diol

InChI

InChI=1S/C28H24O3/c29-24-12-15-26-22-9-3-19(4-10-22)1-2-21-8-16-27(30)28(17-21)31-25-13-6-20(7-14-25)5-11-23(26)18-24/h3-4,6-10,12-18,29-30H,1-2,5,11H2

InChI Key

VSXIMYQGZUVRSK-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC(=C(C=C2)O)OC3=CC=C(CCC4=C(C=CC(=C4)O)C5=CC=C1C=C5)C=C3

Origin of Product

United States

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